Barium--fluoromethane (1/1)

Specification

• CAS No.: 336623-48-4
• Molecular Formula: CH3BaF
• Molecular Weight: 171.36 g/mol
• Standard InChI: InChI=1S/CH3F.Ba/c1-2;/h1H3
• Standard InChI Key: VJVRCLLGFNDHGB-UHFFFAOYSA-N
• Canonical SMILES: CF.[Ba]

Introduction

Chemical Identity and Structural Features

Barium–fluoromethane (1/1) is classified as a metal–organic complex with the empirical formula CH₃BaF. Its structure, represented by the SMILES notation CF.[Ba], suggests a coordination environment where barium ions interact with fluoromethane molecules. Key molecular descriptors include:

Table 1: Computed Physicochemical Properties of Barium–Fluoromethane (1/1)

Property	Value	Method of Computation
Molecular Weight	171.36 g/mol	PubChem 2.1
Hydrogen Bond Donor Count	0	Cactvs 3.4.6.11
Hydrogen Bond Acceptor Count	1	Cactvs 3.4.6.11
Rotatable Bond Count	0	Cactvs 3.4.6.11
Exact Mass	171.927125 Da	PubChem 2.1

The absence of rotatable bonds and hydrogen bond donors indicates a rigid, non-polar structure, likely stabilized by electrostatic interactions between barium and the fluoromethane ligand.

Comparative Analysis with Related Barium Complexes

Barium–fluoromethane (1/1) differs markedly from inorganic barium salts such as barium sulfate (barite) and barium fluoride. For instance:

Table 2: Comparison of Barium–Fluoromethane (1/1) with Barium Sulfate and Barium Fluoride

Property	Barium–Fluoromethane (1/1)	Barium Sulfate (Barite)	Barium Fluoride (BaF₂)
Molecular Formula	CH₃BaF	BaSO₄	BaF₂
Solubility in Water	Likely low	0.000244 g/100 mL (25°C)	0.12 g/100 mL (20°C)
Thermal Stability	Unknown	Stable up to 1580°C	Stable up to 1368°C
Industrial Application	Potential catalyst	Scale inhibition	Optical materials

The organic ligand in barium–fluoromethane may confer unique reactivity, such as catalytic activity in fluorination reactions or gas hydrate inhibition, as observed in fluorinated polymers.